Cas no 111544-18-4 (1H-1,2,4-Triazol-3-amine, 1-(4-chlorobenzoyl)-)
111544-18-4 structure
Product Name:1H-1,2,4-Triazol-3-amine, 1-(4-chlorobenzoyl)-
CAS No:111544-18-4
MF:C9H7ClN4O
MW:222.631079912186
CID:1198412
Update Time:2024-08-05
1H-1,2,4-Triazol-3-amine, 1-(4-chlorobenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazol-3-amine, 1-(4-chlorobenzoyl)-
- Methanone, (3-amino-1H-1,2,4-triazol-1-yl)(4-chlorophenyl)-
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- Inchi: 1S/C9H7ClN4O/c10-7-3-1-6(2-4-7)8(15)14-5-12-9(11)13-14/h1-5H,(H2,11,13)
- InChI Key: IQEKHDRZPQBDSI-UHFFFAOYSA-N
- SMILES: C(N1C=NC(N)=N1)(C1=CC=C(Cl)C=C1)=O
Computed Properties
- Exact Mass: 222.03101
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Boiling Point: 462.8±47.0 °C(Predicted)
- PSA: 73.8
- pka: 1.45±0.50(Predicted)
1H-1,2,4-Triazol-3-amine, 1-(4-chlorobenzoyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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